Cas no 225917-33-9 ((S)-2-Benzylhexanoic acid)

• Product Name: (S)-2-Benzylhexanoic acid
• CAS No: 225917-33-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2663354
• Update Time: 2023-08-06

(S)-2-Benzylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-BENZYLHEXANOIC ACID
• (S)-2-Benzylhexanoic acid

• Inchi： 1S/C13H18O2/c1-2-3-9-12(13(14)15)10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,14,15)/t12-/m0/s1
• InChI Key： NQQBWCDFWBAYBJ-LBPRGKRZSA-N
• SMILES： OC([C@H](CC1C=CC=CC=1)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Topological Polar Surface Area: 37.3